Cas no 3645-00-9 (2-Hydroxyethyl methyl terephthalate)

• Product Name: 2-Hydroxyethyl methyl terephthalate
• CAS No: 3645-00-9
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• MDL: MFCD01321191
• CID: 316398
• PubChem ID: 87577418
• Update Time: 2025-04-19

2-Hydroxyethyl methyl terephthalate Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxyethyl Methyl Terephthalate
• 1,4-Benzenedicarboxylicacid, 1-(2-hydroxyethyl) 4-methyl ester
• 4-O-(2-hydroxyethyl) 1-O-methyl benzene-1,4-dicarboxylate
• Terephthalic Acid 2-Hydroxyethyl Methyl Ester
• 1,4-Benzenedicarboxylic acid, 2-hydroxyethyl methyl ester
• 1,4-Benzenedicarboxylic acid, 1-(2-hydroxyethyl) 4-methyl ester
• O 4-(2-hydroxyethyl) O 1-methyl benzene-1,4-dicarboxylate
• Terephthalic acid, 2-hydroxyethyl methyl ester
• DJQMYWWZWUOCBQ-UHFFFAOYSA-
• 2-HydroxyethylMethylTerephthalate
• AS-62249
• O1-(2-hydroxyethyl) O4-methyl benzene-1,4-dicarboxylate
• methyl b-hydroxyethyl terephthalate
• 3645-00-9
• T72365
• 2-(STYRYLSULFONYL)ACETICACID
• 1-(2-Hydroxyethyl) 4-methyl terephthalate, AldrichCPR
• NS00030046
• FT-0634944
• 1-(2-hydroxyethyl) 4-methyl benzene-1,4-dicarboxylate
• SY052794
• DJQMYWWZWUOCBQ-UHFFFAOYSA-N
• EINECS 222-877-0
• UNII-QR42U3BY92
• SCHEMBL1962951
• DTXSID9063112
• CS-0451719
• T1679
• AKOS027321022
• 2-hydroxyethyl methyl benzene-1,4-dicarboxylate
• QR42U3BY92
• .BETA.-HYDROXYETHYL METHYL TEREPHTHALATE
• InChI=1/C11H12O5/c1-15-10(13)8-2-4-9(5-3-8)11(14)16-7-6-12/h2-5,12H,6-7H2,1H3
• MFCD01321191
• methyl-(2-hydroxyethyl) terephthalate
• DB-048961
• 2-Hydroxyethyl methyl terephthalate

• MDL： MFCD01321191
• Inchi： 1S/C11H12O5/c1-15-10(13)8-2-4-9(5-3-8)11(14)16-7-6-12/h2-5,12H,6-7H2,1H3
• InChI Key： DJQMYWWZWUOCBQ-UHFFFAOYSA-N
• SMILES： O(CCO)C(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 224.06800
• Monoisotopic Mass: 224.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 72.8

Experimental Properties

• Color/Form: Uncertain
• Density: 1.3±0.1 g/cm3
• Melting Point: 81.0 to 84.0 deg-C
• Boiling Point: 370.4±22.0 °C at 760 mmHg
• Flash Point: 143.7±15.8 °C
• Refractive Index: 1.536
• PSA: 72.83000
• LogP: 0.62230
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Hydroxyethyl methyl terephthalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives